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Compound of Interest

Compound Name: 7-Amino-2-naphthol

Cat. No.: B1202560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal safety data sheet (SDS). Always consult the official SDS and

your institution's safety protocols before handling 7-Amino-2-naphthol.

Introduction
7-Amino-2-naphthol (CAS No. 93-36-7) is an aromatic amine derivative used in various

industrial and scientific research applications.[1] As with many aromatic amines, this compound

presents potential health and environmental hazards that necessitate strict safety and handling

precautions.[2] This guide provides an in-depth overview of the known safety information,

handling procedures, and toxicological data related to 7-Amino-2-naphthol to ensure its safe

use in a laboratory setting.

Hazard Identification and Classification
7-Amino-2-naphthol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[3]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][3]

Hazardous to the Aquatic

Environment, Short-Term

(Acute)

1
H400: Very toxic to aquatic

life[4]

Hazardous to the Aquatic

Environment, Long-Term

(Chronic)

1
H410: Very toxic to aquatic life

with long lasting effects[1]

Signal Word: Warning[1]

Hazard Pictograms:

Health Hazard

Irritant

Environmental Hazard

Physical and Chemical Properties
A summary of the key physical and chemical properties of 7-Amino-2-naphthol is provided

below.
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Property Value

Molecular Formula C₁₀H₉NO[5][6]

Molecular Weight 159.18 g/mol [5][6][7]

Appearance Brown solid[7]

Melting Point 201 °C[6]

Boiling Point 385.6 °C at 760 mmHg[6]

Density 1.281 g/cm³[6]

pKa 9.74 ± 0.40 (Predicted)[5]

Personal Protective Equipment (PPE) and Handling
Due to its hazardous nature, strict adherence to safety protocols and the use of appropriate

personal protective equipment are mandatory when handling 7-Amino-2-naphthol.

Engineering Controls
Ventilation: All work with 7-Amino-2-naphthol, especially when handling the powdered form,

must be conducted in a well-ventilated area, preferably within a certified chemical fume hood

to minimize inhalation of dust and vapors.[1][8][9]

Enclosed Balance: When weighing the powder, use an enclosed balance to contain any

airborne particles.[10]

Personal Protective Equipment
Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[11]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene) to prevent skin

contact. Inspect gloves for any signs of degradation or puncture before use.[12]
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Lab Coat: A lab coat or other protective clothing should be worn to prevent skin exposure.

[13]

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH-approved respirator with an appropriate particulate filter should be

used.[13]

Safe Handling Practices for Powders
Designated Area: Establish a designated area for working with toxic powders and label it

clearly.[8]

Surface Protection: Cover the work surface with absorbent bench paper to contain any spills.

[10]

Minimize Dust: Avoid pouring the powder directly from the bottle. Use a spatula or scoop to

transfer the material in small quantities. Keep containers closed when not in use.[10]

Cleaning: Use wet cleaning methods or a HEPA-filtered vacuum to clean up any spills or

residual powder. Avoid dry sweeping, which can generate dust.[10]

First Aid Measures
In case of exposure to 7-Amino-2-naphthol, immediate medical attention is crucial. Follow

these first aid procedures:

If Swallowed: Get medical help immediately. Rinse mouth with water. Do not induce vomiting.

[1]

If on Skin: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, get medical help.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Seek immediate medical attention.[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If the

person is not breathing, give artificial respiration. Get medical help if you feel unwell.[1]
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Storage and Disposal
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep

away from incompatible materials such as strong oxidizing agents. The container should be

stored locked up.[1]

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility

in accordance with all applicable local, state, and federal regulations. Do not discharge to

sewer systems.[1]

Toxicological Information and Potential Signaling
Pathways
While specific quantitative toxicity data for 7-Amino-2-naphthol is limited in publicly available

literature, the GHS classification indicates it is harmful if swallowed and causes skin, eye, and

respiratory irritation.[1][3] Aromatic amines as a class are known for their potential

carcinogenicity and mutagenicity.[2]

Metabolic Activation and Carcinogenicity
The carcinogenicity of many aromatic amines is linked to their metabolic activation in the body.

This process typically involves a multi-step enzymatic pathway, primarily in the liver.
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Metabolic Activation of Aromatic Amines

Aromatic Amine
(e.g., 7-Amino-2-naphthol)

N-Hydroxylation

Phase I Metabolism

N-Hydroxy Arylamine
(Proximate Carcinogen)

O-Acetylation
(Phase II)

N-Acetoxy Ester
(Ultimate Carcinogen)

DNA Adducts

Covalent Binding to DNA

Mutation

Replication Error

Cancer

Initiation

Cytochrome P450
(e.g., CYP1A2)

N-Acetyltransferase
(NAT)

Click to download full resolution via product page

Caption: Metabolic activation pathway of aromatic amines leading to potential carcinogenicity.
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This pathway illustrates the conversion of a parent aromatic amine to a reactive intermediate

that can bind to DNA, forming adducts. These DNA adducts can lead to mutations during DNA

replication, which is an initiating event in carcinogenesis.

Representative Experimental Protocols
Detailed experimental data for 7-Amino-2-naphthol is not readily available. The following are

representative protocols based on OECD guidelines that would be used to assess the toxicity

of a chemical like 7-Amino-2-naphthol.

Acute Oral Toxicity - Acute Toxic Class Method
(Representative Protocol based on OECD 423)
This method is designed to classify a substance into a toxicity category with the use of a

minimal number of animals.

Animal Model: Typically, young adult female rats are used.

Housing and Fasting: Animals are housed in standard conditions. Before dosing, they are

fasted overnight.

Dose Administration: The test substance is administered orally by gavage in a single dose.

The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body

weight.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Endpoint: The number of animals that die within the observation period is recorded, and the

substance is classified into a GHS category based on the results.
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OECD 423 Acute Oral Toxicity Workflow

Start

Dose 3 animals at
selected starting dose

Observe for 14 days
(mortality, clinical signs)

2 or 3 animals die 0 or 1 animal dies

Stop and classify
in this toxicity category

Dose 3 more animals
at a higher dose level

If no higher dose needed, stop and classify

End

Dose 3 more animals
at a lower dose level
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OECD 439 In Vitro Skin Irritation Workflow

Start

Prepare Reconstructed
Human Epidermis (RhE) Tissues
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Expose for 60 minutes
at 37°C

Rinse to remove chemical
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Perform MTT Assay
to assess cell viability
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Yes
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No

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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